Cas no 104903-05-1 (D-Glucose-6,6-C-t2)

D-Glucose-6,6-C-t2 structure
D-Glucose-6,6-C-t2 structure
Product Name:D-Glucose-6,6-C-t2
CAS No:104903-05-1
MF:C6H12O6
MW:184.17210149765
CID:126530
PubChem ID:92044000
Update Time:2025-04-18

D-Glucose-6,6-C-t2 Chemical and Physical Properties

Names and Identifiers

    • D-Glucose-6,6-C-t2
    • D-GLUCOSE-[6-3H(N)]
    • D-GLUCOSE, [6-3H]
    • GLUCOSE, D-, [6-3H(N)]
    • 104903-05-1
    • (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxy-6,6-ditritiohexanal
    • Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i2T2
    • InChI Key: GZCGUPFRVQAUEE-QRIVNNGASA-N
    • SMILES: O[C@H]([C@@H](C([3H])([3H])O)O)[C@@H]([C@H](C=O)O)O

Computed Properties

  • Exact Mass: 184.08
  • Monoisotopic Mass: 184.08
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.9
  • Topological Polar Surface Area: 118A^2

Experimental Properties

  • PSA: 118.22000
  • LogP: -3.37880

D-Glucose-6,6-C-t2 Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: 16
  • Hazardous Material Identification: F
  • Risk Phrases:R11
  • Safety Term:S16
  • Storage Condition:2-8°C
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